Cas no 1823910-25-3 (3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol)

• Product Name: 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol
• CAS No: 1823910-25-3
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6279809
• PubChem ID: 130128099
• Update Time: 2025-08-05

3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1624517
• 1823910-25-3
• 3-{3,3-dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol
• 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol

• Inchi： 1S/C12H22O/c1-12(2)10-6-5-9(8-10)11(12)4-3-7-13/h9-11,13H,3-8H2,1-2H3
• InChI Key： WCRQSCYTAISVGM-UHFFFAOYSA-N
• SMILES： OCCCC1C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol

Professional Introduction to 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1823910-25-3)

3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 1823910-25-3, belongs to a class of molecules characterized by their intricate cyclic structures and substituents, which make them of particular interest for drug discovery and molecular design.

The molecular structure of 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol features a bicyclo[2.2.1]heptane core, which is a fused tricyclic system consisting of three carbon rings. This core is further functionalized with a methyl group at the 3-position and an isopropyl group at the 2-position, contributing to its high steric complexity. The presence of these bulky substituents not only influences the compound's physical properties but also opens up possibilities for its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that compounds with similar structural motifs may exhibit properties that are beneficial for pharmaceutical applications, particularly in the development of central nervous system (CNS) drugs. The rigid framework provided by the bicyclo[2.2.1]heptane core can enhance binding affinity and selectivity, which are critical factors in drug design.

The synthesis of 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol presents significant challenges due to the complexity of its structure. However, recent methodologies in organic synthesis, such as transition-metal-catalyzed reactions and ring-closing metathesis, have made it possible to construct such molecules in a more efficient manner. These advancements have not only improved the yield and purity of the target compound but also opened up new avenues for its derivatization and functionalization.

In the realm of biomedical research, 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol has been investigated for its potential role as a ligand in enzyme inhibition studies. The unique spatial arrangement of atoms in its structure allows it to interact with specific binding pockets on biological targets, making it a promising candidate for modulating enzyme activity. For instance, research has explored its interactions with cytochrome P450 enzymes, which are crucial in drug metabolism and have been implicated in various diseases.

Moreover, the compound's structural features make it an attractive scaffold for developing novel antimicrobial agents. The presence of multiple stereocenters and rigid cyclic structures can enhance binding affinity to bacterial enzymes and receptors, potentially leading to the discovery of new antibiotics with improved efficacy and reduced resistance profiles.

The use of high-throughput screening (HTS) techniques has further accelerated the discovery process for compounds like 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol. By systematically testing large libraries of compounds for their biological activity, researchers can identify promising candidates for further development. This approach has been particularly effective in identifying novel leads for diseases where traditional drug discovery methods have struggled to yield effective treatments.

Recent studies have also highlighted the importance of understanding the ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of complex molecules like 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol early in the drug discovery process. Advanced computational tools and experimental techniques have enabled researchers to predict these properties with high accuracy, thereby reducing the time and cost associated with developing new drugs.

The potential applications of 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-ol extend beyond pharmaceuticals into other areas such as material science and agriculture. Its unique structural properties make it a candidate for developing novel polymers and specialty chemicals that could have industrial applications.

In conclusion, 3-{3,3-Dimethylbicyclo[2.2.1]heptan-2-yl}propan-1-oL (CAS No. 1823910- 25 - is a highly intriguing compound with significant potential in the fields of chemical, biomedical, and industrial research. Its complex structure, functionalizable scaffold, and promising biological activities make it a valuable asset in the ongoing quest to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, underscoring the need for continued innovation in synthetic chemistry and drug discovery.